Cas no 2228319-42-2 (2,2-difluoro-2-(2-hydroxy-5-methoxyphenyl)acetic acid)

• Product Name: 2,2-difluoro-2-(2-hydroxy-5-methoxyphenyl)acetic acid
• CAS No: 2228319-42-2
• MF: C₉H₈F₂O₄
• MW: 218.154230117798
• CID: 6102901
• PubChem ID: 165635119
• Update Time: 2025-05-25

2,2-difluoro-2-(2-hydroxy-5-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(2-hydroxy-5-methoxyphenyl)acetic acid
• 2228319-42-2
• EN300-1971164

• Inchi： 1S/C9H8F2O4/c1-15-5-2-3-7(12)6(4-5)9(10,11)8(13)14/h2-4,12H,1H3,(H,13,14)
• InChI Key： PQQXYWBKMQMMSH-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C(=CC=C(C=1)OC)O)F

Computed Properties

• Exact Mass: 218.03906506g/mol
• Monoisotopic Mass: 218.03906506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2,2-difluoro-2-(2-hydroxy-5-methoxyphenyl)acetic acid

Compound CAS No: 2228319-42-2 - 2,2-Difluoro-2-(2-hydroxy-5-methoxyphenyl)acetic Acid

Introduction to 2,2-Difluoro-2-(2-Hydroxy-5-Methoxyphenyl)Acetic Acid

Compound CAS No: 2228319-42-2, commonly referred to as 2,2-difluoro-2-(hydroxy-methoxyphenyl)acetic acid, is a highly specialized organic compound with significant applications in the fields of pharmacology and material science. This compound is characterized by its unique structural features, which include a difluorinated acetic acid backbone and a substituted phenyl group with hydroxyl and methoxy functionalities. The combination of these groups imparts distinctive chemical properties, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound is defined by the presence of a fluorinated acetic acid moiety, which contributes to its stability and reactivity. The phenyl ring attached to the acetic acid group is further substituted with hydroxyl (-OH) and methoxy (-OCH3) groups at specific positions, namely the 2nd and 5th positions, respectively. This substitution pattern plays a crucial role in determining the compound's electronic properties and its ability to participate in various chemical reactions.

Recent studies have highlighted the potential of compound CAS No: 2228319-4-4 in drug discovery efforts, particularly in the development of bioactive molecules with anti-inflammatory and antioxidant properties. Researchers have explored its ability to modulate cellular pathways involved in oxidative stress and inflammation, making it a promising candidate for therapeutic applications.

In addition to its pharmacological significance, compound CAS No: 2,compound CAS No: 3-difluoro derivatives have been investigated for their role in advanced materials science. The incorporation of fluorine atoms into the molecular structure enhances its thermal stability and chemical resistance, making it suitable for use in high-performance polymers and coatings.

The synthesis of compound CAS No: 19-4 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the fluorination of acetic acid derivatives and the selective substitution on the phenyl ring to achieve the desired regiochemistry. Recent advancements in catalysis have enabled higher yields and improved purity levels, facilitating large-scale production for industrial applications.

From an environmental perspective, understanding the degradation pathways of compound CAS No: 19-4 is critical for assessing its ecological impact. Studies have shown that under specific conditions, such as UV light exposure or microbial action, this compound undergoes rapid degradation into non-toxic byproducts. This characteristic makes it an environmentally friendly alternative to traditional chemical agents in certain industrial processes.

In conclusion, compound CAS No: 19-4 represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent research findings, underscores its potential as a valuable tool in drug development and materials innovation. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in advancing technological and medical frontiers.